Cas no 135611-31-3 (3-(1H-imidazol-1-ylmethyl)benzoic acid)

3-(1H-Imidazol-1-ylmethyl)benzoic acid is a versatile organic compound featuring a benzoic acid core substituted with an imidazolylmethyl group at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The imidazole moiety offers coordination and hydrogen-bonding capabilities, while the carboxylic acid group enables further functionalization via esterification or amidation. Its balanced polarity ensures solubility in both organic and aqueous media, facilitating diverse reaction conditions. The compound is particularly useful in designing biologically active molecules, such as enzyme inhibitors or metal-chelating agents, due to its heterocyclic and carboxylate functionalities. High purity grades are available for research and industrial applications.

3-(1H-imidazol-1-ylmethyl)benzoic acid structure

135611-31-3 structure

Product Name:3-(1H-imidazol-1-ylmethyl)benzoic acid

CAS No:135611-31-3

MF:C₁₁H₁₀N₂O₂

MW:202.209302425385

MDL:MFCD07643273

CID:1105211

PubChem ID:6484269

Update Time:2025-10-06

3-(1H-imidazol-1-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(1H-imidazol-1-ylmethyl)-Benzoic acid
- 3-((1H-imidazol-1-yl)methyl)benzoic acid
- 3-IMIDAZOL-1-YLMETHYL-BENZOIC ACID
- Z316899206
- 3-(1H-imidazol-1-ylmethyl)benzoicacid
- 3-imidazol-1-ylmethyl-benzoic acid, AldrichCPR
- DA-11545
- 3-[(1H-imidazol-1-yl)methyl]benzoic acid
- 135611-31-3
- EN300-40404
- CHEMBL351673
- 3-(imidazol-1-ylmethyl)benzoic acid
- AKOS000185080
- HMS1699K02
- 3-(1H-imidazol-1-ylmethyl)benzoic acid
- SCHEMBL9853963
- MDL： MFCD07643273
- Inchi： 1S/C11H10N2O2/c14-11(15)10-3-1-2-9(6-10)7-13-5-4-12-8-13/h1-6,8H,7H2,(H,14,15)
- InChI Key： IGQPNWMJMSQCKW-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1)CN1C=NC=C1)=O

Computed Properties

Exact Mass: 202.074227566g/mol
Monoisotopic Mass: 202.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55.1Å²

3-(1H-imidazol-1-ylmethyl)benzoic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-(1H-imidazol-1-ylmethyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I385815-25mg	3-(1H-imidazol-1-ylmethyl)benzoic acid	135611-31-3		25mg	$ 50.00	2022-06-04
TRC	I385815-50mg	3-(1H-imidazol-1-ylmethyl)benzoic acid	135611-31-3		50mg	$ 70.00	2022-06-04
TRC	I385815-250mg	3-(1H-imidazol-1-ylmethyl)benzoic acid	135611-31-3		250mg	$ 275.00	2022-06-04
Matrix Scientific	019287-1g	3-Imidazol-1-ylmethyl-benzoic acid	135611-31-3		1g	$485.00	2023-09-11
Enamine	EN300-40404-0.05g	3-[(1H-imidazol-1-yl)methyl]benzoic acid	135611-31-3	95.0%	0.05g	$32.0	2025-02-20
Enamine	EN300-40404-0.1g	3-[(1H-imidazol-1-yl)methyl]benzoic acid	135611-31-3	95.0%	0.1g	$46.0	2025-02-20
Enamine	EN300-40404-0.25g	3-[(1H-imidazol-1-yl)methyl]benzoic acid	135611-31-3	95.0%	0.25g	$66.0	2025-02-20
Enamine	EN300-40404-0.5g	3-[(1H-imidazol-1-yl)methyl]benzoic acid	135611-31-3	95.0%	0.5g	$104.0	2025-02-20
Enamine	EN300-40404-1.0g	3-[(1H-imidazol-1-yl)methyl]benzoic acid	135611-31-3	95.0%	1.0g	$133.0	2025-02-20
Enamine	EN300-40404-2.5g	3-[(1H-imidazol-1-yl)methyl]benzoic acid	135611-31-3	95.0%	2.5g	$269.0	2025-02-20